Cas no 2228266-84-8 (2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol)

• Product Name: 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol
• CAS No: 2228266-84-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 5791347
• PubChem ID: 165618611
• Update Time: 2025-06-09

2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1832885
• 2228266-84-8
• 2-(5-methyl-1,2-oxazol-4-yl)ethane-1-thiol
• 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol

• Inchi： 1S/C6H9NOS/c1-5-6(2-3-9)4-7-8-5/h4,9H,2-3H2,1H3
• InChI Key： RNCYQSLCXBLWBB-UHFFFAOYSA-N
• SMILES： SCCC1C=NOC=1C

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27Ų

Additional information on 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol

Comprehensive Overview of 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol (CAS No. 2228266-84-8)

2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol (CAS No. 2228266-84-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound features a 1,2-oxazole (isoxazole) ring substituted with a methyl group at the 5-position and a thiol-functionalized ethyl chain at the 4-position. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and materials science.

One of the most frequently searched questions about 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, which typically involves the condensation of 5-methylisoxazole-4-carbaldehyde with ethanethiol derivatives. The thiol group in this compound is highly reactive, enabling it to participate in nucleophilic substitution reactions, metal coordination, and polymer cross-linking. These properties make it a valuable building block for designing novel molecules with tailored functionalities.

In the context of current trends, 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol aligns with the growing demand for sustainable chemistry and green synthesis. Many users search for eco-friendly alternatives to traditional chemical processes, and this compound's potential for catalytic applications or biodegradable material development positions it as a candidate for further exploration. Additionally, its structural similarity to bioactive molecules has sparked interest in its role in drug discovery, particularly in targeting enzymes or receptors where the isoxazole-thiol motif could enhance binding affinity.

The compound's physicochemical properties, such as solubility, stability, and melting point, are also common search queries. 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory settings. Its stability under ambient conditions makes it suitable for long-term storage, though precautions are recommended to avoid oxidation of the thiol group.

Another area of interest is the compound's potential applications in material science. With the rise of nanotechnology and smart materials, researchers are investigating how thiol-containing compounds like this one can be used to modify surfaces or create self-assembled monolayers (SAMs). These applications are particularly relevant in electronics, sensors, and coatings industries, where precise molecular control is essential.

From a safety and regulatory perspective, 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol is not classified as hazardous under standard guidelines, but proper laboratory practices should always be followed. Users often search for Material Safety Data Sheets (MSDS) or handling instructions, emphasizing the importance of transparency in chemical documentation.

In summary, 2-(5-Methyl-1,2-oxazol-4-yl)ethane-1-thiol (CAS No. 2228266-84-8) represents a fascinating intersection of synthetic utility and multidisciplinary applicability. Its relevance to pharmaceutical research, green chemistry, and advanced materials ensures its continued prominence in scientific discussions. As research progresses, this compound may unlock new possibilities in innovation and technology.